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molecular formula C10H15NO B8555318 4-Cyclohexyl-4-oxobutanenitrile

4-Cyclohexyl-4-oxobutanenitrile

Cat. No. B8555318
M. Wt: 165.23 g/mol
InChI Key: KTGSUCRDRMDCGV-UHFFFAOYSA-N
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Patent
US05917067

Procedure details

A reactor is loaded with 151 g of 3-(2-cyclohexanoyl)propionitrile in 500 ml of n-hexane and 260 g of m-chloroperbenzoic acid (70% titer) dissolved at 50° C. in 2000 ml of n-hexane in 30 minutes. The solution is heated to 55° C. for 15 hours. Cooling of the solution separates, in crystalline form, part of the m-chlorobenzoic acid which is scarcely soluble in the system, together with a heavy liquid phase which is formed by 7-cyanoethyl-2-oxepanone and by m-chlorobenzoic acid. 71.5 g of 7-cyanoethyl-2-oxepanone, impure with m-chlorobenzoic acid, are recovered from the lower phase. 24 g of 7-cyanoethyl-2-oxepanone are recovered from the upper phase by concentration and several crystallizations. Conversion over the initial ketone is 85%. Yield on the converted amount is 57%.
Name
3-(2-cyclohexanoyl)propionitrile
Quantity
151 g
Type
reactant
Reaction Step One
Name
m-chloroperbenzoic acid
Quantity
260 g
Type
reactant
Reaction Step One
Name
n-hexane
Quantity
500 mL
Type
solvent
Reaction Step One
Name
m-chlorobenzoic acid
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
n-hexane
Quantity
2000 mL
Type
solvent
Reaction Step Three
Name
7-cyanoethyl-2-oxepanone
Name
m-chlorobenzoic acid

Identifiers

REACTION_CXSMILES
[CH2:1]1[CH2:6][CH2:5][CH2:4]C[CH:2]1[C:7]([CH2:9][CH2:10][C:11]#[N:12])=[O:8].ClC1C=CC=C(C(OO)=[O:21])C=1.[Cl:24][C:25]1[CH:26]=[C:27]([CH:31]=[CH:32][CH:33]=1)[C:28]([OH:30])=[O:29]>CCCCCC>[C:11]([CH2:10][CH2:9][CH:7]1[O:8][C:4](=[O:21])[CH2:5][CH2:6][CH2:1][CH2:2]1)#[N:12].[Cl:24][C:25]1[CH:26]=[C:27]([CH:31]=[CH:32][CH:33]=1)[C:28]([OH:30])=[O:29]

Inputs

Step One
Name
3-(2-cyclohexanoyl)propionitrile
Quantity
151 g
Type
reactant
Smiles
C1C(CCCC1)C(=O)CCC#N
Name
m-chloroperbenzoic acid
Quantity
260 g
Type
reactant
Smiles
ClC1=CC(=CC=C1)C(=O)OO
Name
n-hexane
Quantity
500 mL
Type
solvent
Smiles
CCCCCC
Step Two
Name
m-chlorobenzoic acid
Quantity
0 (± 1) mol
Type
reactant
Smiles
ClC=1C=C(C(=O)O)C=CC1
Step Three
Name
n-hexane
Quantity
2000 mL
Type
solvent
Smiles
CCCCCC

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
55 °C
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
7-cyanoethyl-2-oxepanone
Type
product
Smiles
C(#N)CCC1CCCCC(O1)=O
Name
m-chlorobenzoic acid
Type
product
Smiles
ClC=1C=C(C(=O)O)C=CC1

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.